1-(6-(Trifluoromethyl)pyridin-3-YL)cyclopropanamine

• CAS: 1060810-97-0
• Molecular Formula: C9H9F3N2
• Molecular Weight: 202.18 g/mol
• SMILES: C1CC1(C2=CN=C(C=C2)C(F)(F)F)N
• InChI: InChI=1S/C9H9F3N2/c10-9(11,12)7-2-1-6(5-14-7)8(13)3-4-8/h1-2,5H,3-4,13H2
• InChIKey: LDNFXTSHKMVBTK-UHFFFAOYSA-N

In lead optimization, generic substitution of the 3-pyridinyl, 6-CF₃ regioisomer with 2- or 4-pyridinyl analogs can abolish target engagement, derailing SAR studies. Procuring this exact regioisomer ensures fidelity to validated pharmacophores (e.g., LSD1 inhibitor class). • 98% purity minimizes impurity carryover in multi-step synthetic sequences. • Hydrochloride salt (CAS 2149589-66-0) available for aqueous solubility requirements. • Serves as core scaffold for LSD1 inhibitor analogs and agrochemical precursors.

Verified Identity & Specifications

1-(6-(Trifluoromethyl)pyridin-3-yl)cyclopropanamine (CAS 1060810-97-0) is a substituted cyclopropylamine with the molecular formula C₉H₉F₃N₂ and a molecular weight of 202.18 g/mol . The compound is characterized by a cyclopropanamine core linked to a pyridine ring bearing a trifluoromethyl group at the 6-position. This structure places it within the broader class of trifluoromethylpyridine-containing building blocks. For procurement purposes, commercial specifications indicate typical purities of 95% to 98% . The compound is also available as the hydrochloride salt (CAS 2149589-66-0) to enhance aqueous solubility and handling characteristics .

Purity Selection

High-purity grades support reproducible synthetic steps and sensitive catalytic reactions

Salt Form Option

Hydrochloride salt available for enhanced aqueous solubility and handling in assay buffers

Why Generic Substitution Fails

Substitution of 1-(6-(Trifluoromethyl)pyridin-3-yl)cyclopropanamine with regioisomeric or structurally similar analogs is not scientifically valid due to the precise spatial and electronic requirements of target binding pockets. The position of the trifluoromethyl group on the pyridine ring (6-position) and the attachment point of the cyclopropanamine (3-position) create a unique pharmacophore that cannot be replicated by compounds with different substitution patterns. This specificity is evident in the LSD1 inhibitor class, where the compound (trans)-2-(6-(4-(trifluoromethyl)phenyl)pyridin-3-yl)cyclopropanamine exhibits a binding affinity (Ki = 50 nM) that is contingent upon the precise 3-pyridinyl substitution pattern [1]. Generic substitution with regioisomers (e.g., 2-pyridinyl or 4-pyridinyl variants) risks complete loss of target engagement or altered selectivity profiles, which can derail structure-activity relationship (SAR) studies and invalidate lead optimization campaigns.

3-pyridinyl, 6‑CF₃ substitution

2‑ or 4‑pyridinyl regioisomers

Regioisomeric shift alters pharmacophore geometry; target engagement cannot be assumed without validation.

• [1] BindingDB Entry BDBM179461: (trans)-2-(6-(4-(trifluoromethyl)phenyl)pyridin-3-yl)cyclopropanamine hydrochloride. BindingDB. Affinity Data: Ki = 50 nM for Amine oxidase B. View Source

Quantitative Differentiation Data

Purity Specification Comparison

Procurement decisions for 1-(6-(trifluoromethyl)pyridin-3-yl)cyclopropanamine are directly impacted by available purity grades. Commercial suppliers offer this compound at different purity levels. One supplier specifies a purity of 98% , while another lists a purity of ≥95% .

Purity Comparison

Data to verify

98% (Supplier A) vs 95% (Supplier B)

+3 pp

Higher purity may reduce impurity interference in sensitive reactions.

Source: commercial specifications; independent verification recommended.

Evidence Dimension	Purity
Target Compound Data	98% (Supplier A)
Comparator Or Baseline	95% (Supplier B)
Quantified Difference	+3 percentage points
Conditions	Commercial product specifications

Why This Matters

Higher purity (98%) minimizes the presence of unknown impurities that could interfere with sensitive catalytic reactions or biological assays, reducing the need for additional purification steps and enhancing experimental reproducibility.

Hydrochloride Salt Solubility Advantage

The free base form of the compound (CAS 1060810-97-0) can be procured as its hydrochloride salt (CAS 2149589-66-0) to improve its physicochemical properties. The hydrochloride salt enhances aqueous solubility and facilitates handling in various applications .

Salt Solubility

Class-level

Hydrochloride salt vs free base

Qualitative improvement

Aqueous solubility enhancement facilitates formulation and assay workflows.

Class‑level inference; verify under specific buffer conditions.

Evidence Dimension	Solubility and Handling
Target Compound Data	Hydrochloride salt (CAS 2149589-66-0)
Comparator Or Baseline	Free base (CAS 1060810-97-0)
Quantified Difference	Qualitative improvement in aqueous solubility and handling
Conditions	Standard salt formation principles

Why This Matters

For researchers requiring aqueous formulations or improved stability during storage and handling, the hydrochloride salt offers a distinct procurement advantage over the free base.

Application Scenarios

LSD1 Inhibitor Synthesis & SAR

The compound serves as a critical core scaffold for synthesizing analogs of LSD1 inhibitors. Its use is validated by the structure-activity relationship data for related compounds, such as the one exhibiting a Ki of 50 nM for amine oxidase B [1]. Researchers procuring this specific regioisomer (3-pyridinyl, 6-CF₃) ensure they are building upon the correct pharmacophore for this target class, avoiding the inactive or less selective profiles associated with other substitution patterns.

Pesticide & Herbicide Precursor

The compound is documented as a precursor for developing novel pesticides and herbicides. The trifluoromethylpyridine scaffold is a recognized motif for enhancing the bioactivity and metabolic stability of agrochemicals . Procuring this specific building block enables the exploration of structure-activity relationships in pest resistance management programs.

Building Block for Complex Organics

The compound's dual amine and aromatic functionalities make it a versatile building block for constructing more complex organic molecules . Procurement of the higher-purity grade (98%) is recommended for multi-step synthetic sequences where impurity carryover can significantly reduce overall yields or complicate purification.

Aqueous Formulation with HCl Salt

For applications requiring aqueous solubility, such as in vitro assays or certain formulation studies, the hydrochloride salt (CAS 2149589-66-0) should be procured. This salt form offers enhanced handling and dissolution properties compared to the free base , streamlining experimental workflows.

Application

Selection Property

Validation Focus

LSD1 inhibitor synthesis and SAR

3-pyridinyl, 6‑CF₃ regioisomer

Binding affinity endpoints (amine oxidase B)

Agrochemical lead discovery

Trifluoromethylpyridine scaffold

Bioactivity and metabolic stability screening

Multi‑step organic synthesis

Purity specification

Impurity profile and yield consistency

Aqueous assay and formulation studies

Hydrochloride salt form

Solubility and handling in buffer media

• [1] BindingDB Entry BDBM179461: (trans)-2-(6-(4-(trifluoromethyl)phenyl)pyridin-3-yl)cyclopropanamine hydrochloride. BindingDB. Affinity Data: Ki = 50 nM for Amine oxidase B. View Source